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Compound of Interest

Compound Name:
2,5-Dimethoxy-d6-4-methyl-

benzene

Cat. No.: B129009 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is an in-depth technical guide and not a substitute for a certified

Safety Data Sheet (SDS). A specific SDS for 2,5-Dimethoxy-d6-4-methyl-benzene was not

available at the time of writing. The information presented here is primarily based on the safety

data for the non-deuterated analogue, 2,5-Dimethoxytoluene, and general knowledge of

deuterated compounds. The toxicological and physical properties of a deuterated compound

are generally very similar to its non-deuterated counterpart. Always consult the SDS provided

by the supplier before handling any chemical.

Chemical Identification and Physical Properties
2,5-Dimethoxy-d6-4-methyl-benzene is a deuterated form of 2,5-Dimethoxy-4-methylbenzene

(also known as 2,5-dimethoxytoluene). The primary difference is the replacement of six

hydrogen atoms with deuterium atoms on the methoxy groups, leading to a higher molecular

weight.

Table 1: Physical and Chemical Properties
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Property Value Source

Chemical Name
2,5-Dimethoxy-d6-4-methyl-

benzene
-

Synonyms

2,5-Di(methoxy-d3)toluene-d6;

1,4-Di(methoxy-d3)-2-methyl-

benzene

[1]

CAS Number 58262-06-9 [1]

Molecular Formula C₉H₆D₆O₂ [1]

Molecular Weight 158.23 g/mol [1]

Appearance
Not specified, likely a solid or

liquid
-

Boiling Point

Not available for deuterated

compound. (2,5-

Dimethoxytoluene: Not

available)

-

Melting Point

Not available for deuterated

compound. (2,5-

Dimethoxytoluene: Not

available)

-

Flash Point

Combustible material. (For a

similar compound, 2,3-

Dimethoxytoluene, the flash

point is 85 °C / 185 °F)

[2]

Solubility Likely immiscible with water. [2]

Hazard Identification and Toxicological Data
The toxicological properties of 2,5-Dimethoxy-d6-4-methyl-benzene have not been fully

investigated.[2] The primary hazards are expected to be similar to those of related

dimethoxytoluene compounds.
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GHS Hazard Statements for Structurally Similar Compounds:

Causes skin irritation.[3]

Causes serious eye irritation.[4]

May cause respiratory irritation.[4][5]

Harmful to aquatic life.

Table 2: Toxicological Summary (Based on Analogous Compounds)

Effect Observation Source

Acute Toxicity

The toxicological properties

have not been fully

investigated.

[2]

Skin Corrosion/Irritation Causes skin irritation. [3]

Serious Eye Damage/Irritation Causes serious eye irritation. [4]

Respiratory/Skin Sensitization No information available. [2]

Germ Cell Mutagenicity No information available. [2]

Carcinogenicity

No ingredient of this product

present at levels greater than

or equal to 0.1% is identified

as a known or anticipated

carcinogen by NTP or IARC.

Reproductive Toxicity No information available. [2]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.
[4][5]

Specific Target Organ Toxicity

(Repeated Exposure)
None known. [2]

Aspiration Hazard No information available. [2]
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Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[2]

Experimental Protocols: Safe Handling and
Emergency Procedures
Given the limited specific data, a cautious approach based on handling similar aromatic ethers

is mandatory.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is essential to minimize exposure.[6]

Eye and Face Protection: Chemical splash goggles meeting ANSI Z87.1 standards are

required. A face shield should be worn over goggles if there is a significant risk of splashing.

[2][6]

Hand Protection: Chemical-resistant gloves, such as disposable nitrile gloves, should be

worn. Change gloves immediately upon contamination. For prolonged handling, heavier-duty

gloves may be necessary.[6]

Body Protection: A flame-resistant lab coat, fully buttoned, is required. Clothing underneath

should be made of natural fibers like cotton and cover the entire body.[6]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of vapors.[6]

Handling and Storage
Handling: Handle in accordance with good industrial hygiene and safety practices.[2] Avoid

contact with skin, eyes, or clothing.[2] Avoid ingestion and inhalation.[2] Keep away from

open flames, hot surfaces, and sources of ignition.[2] Take precautionary measures against

static discharges.[2]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2] Keep

away from heat, sparks, and flame.[2] Incompatible with oxidizing agents.[2]
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First-Aid Measures
Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[2]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention immediately if symptoms occur.[2]

Inhalation: Remove to fresh air. Get medical attention immediately if symptoms occur.[2]

Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention

if symptoms occur.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), or powder.[2] Water

mist may be used to cool closed containers.[2]

Specific Hazards: Combustible material.[2] Containers may explode when heated.[2]

Hazardous combustion products include carbon monoxide (CO) and carbon dioxide (CO2).

[2]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2]

Visualized Workflows
Safe Handling Workflow
The following diagram outlines the logical workflow for safely handling 2,5-Dimethoxy-d6-4-
methyl-benzene from receipt to disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA11617&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11617&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11617&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11617&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11617&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11617&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11617&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11617&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11617&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11617&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b129009?utm_src=pdf-body
https://www.benchchem.com/product/b129009?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receipt of Chemical

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area
Away from Ignition Sources

Container OK

Quarantine and Report

Damaged

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood

Weighing and Transfer

Experimental Use

Decontaminate Glassware and Surfaces Dispose of Contaminated PPE and Waste
in Labeled Hazardous Waste Container

Return to Storage

Click to download full resolution via product page

Caption: Safe handling workflow for 2,5-Dimethoxy-d6-4-methyl-benzene.

Emergency Response Logic
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This diagram illustrates the decision-making process in the event of an exposure or spill.

Exposure or Spill Event

Personal Exposure? Spill?

Skin/Eye Contact

Yes

Inhalation

Yes

Evacuate Area if Necessary

Yes

Flush with Water for 15 min
Remove Contaminated Clothing Move to Fresh Air

Seek Medical Attention

Control Ignition Sources

Absorb with Inert Material

Collect and Place in
Hazardous Waste Container

Decontaminate Area

Click to download full resolution via product page

Caption: Emergency response flowchart for exposure or spills.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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